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Abstract

The cyclin-dependent kinase BUR1, in complex with its cyclin Bur2, is a critical regulator of
transcription elongation in eukaryotes. This complex orchestrates a series of events at the level
of the RNA Polymerase Il (Pol II) machinery and the chromatin template to ensure efficient and
processive transcript synthesis. Through the phosphorylation of key substrates, including the
transcription elongation factor Spt5 and the C-terminal domain (CTD) of the largest subunit of
Pol Il, Rpbl, BUR1 facilitates the recruitment of the Pafl complex (Paf1C) and modulates
histone modifications. These activities collectively overcome repressive chromatin structures,
prevent premature termination, and couple transcription elongation with downstream RNA
processing events. This technical guide provides a comprehensive overview of the molecular
mechanisms of BUR1-mediated regulation of transcription elongation, details key experimental
protocols for its study, and presents quantitative data on its functional impact, offering a
valuable resource for researchers in transcription biology and drug development targeting
transcriptional processes.

Introduction to BUR1 and its Role in Transcription
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The BUR1-Bur2 kinase complex is an essential component of the transcription elongation
machinery in Saccharomyces cerevisiae and is functionally conserved in higher eukaryotes.[1]
[2] Initially identified through genetic screens for factors that "Bypass UAS Requirement,”
BUR1 was later characterized as a cyclin-dependent kinase (CDK) involved in regulating the
processivity of RNA Polymerase 11.[2][3] While it shares homology with other transcriptional
CDKs, BURL1 has distinct substrates and functions that position it as a central player in the
transition from transcription initiation to productive elongation and in the maintenance of this
process across gene bodies.

BURZ1's primary role is to phosphorylate key factors associated with the elongating Pol Il
complex. This targeted phosphorylation serves as a signaling hub, recruiting other essential
elongation and chromatin-modifying factors to the transcription machinery. The functional
consequences of BURL1 activity are multifaceted and include:

e Promoting Pol Il Processivity: By phosphorylating Spt5, a subunit of the DSIF (DRB-
sensitivity-inducing factor) complex, BUR1 helps to convert it from a negative to a positive
elongation factor.[4][5] This phosphorylation is crucial for preventing premature termination
and ensuring that Pol 1l can traverse the entire length of a gene.

o Recruitment of the Pafl Complex: Phosphorylation of Spt5 by BUR1 creates a binding site
for the Pafl complex (Paf1C), a critical platform for the recruitment of histone-modifying
enzymes.[4][6] The recruitment of Paf1C is a key event that links the elongating polymerase
with chromatin remodeling.

e Regulation of Histone Modifications: Through the recruitment of Paf1C, BUR1 activity is
directly linked to the establishment of histone modifications associated with active
transcription. These include monoubiquitination of histone H2B on lysine 123 (H2BK123ub)
and trimethylation of histone H3 on lysines 4 and 36 (H3K4me3 and H3K36me3).[1][7][8]
These modifications help to create a chromatin environment that is permissive for
transcription elongation.

e Phosphorylation of the Pol Il CTD: BUR1 also contributes to the phosphorylation of the C-
terminal domain (CTD) of Rpb1, the largest subunit of Pol 11.[3][9] While other kinases are
the primary drivers of CTD phosphorylation at different stages of the transcription cycle,
BURZ1's activity on the CTD, particularly in conjunction with Spt5 phosphorylation, contributes
to the overall regulation of the elongation process.
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Mutations in BURL1 or its cyclin BURZ2 lead to a variety of phenotypes, including sensitivity to
nucleotide-depleting drugs like 6-azauracil (6AU) and mycophenolic acid (MPA), which
exacerbate elongation defects.[3][9] These genetic and biochemical findings underscore the
critical and non-redundant role of the BUR1-Bur2 kinase complex in ensuring the fidelity and
efficiency of transcription elongation.

Molecular Mechanisms of BUR1 Action
Phosphorylation of Spt5 and Recruitment of the Pafl
Complex

A primary and essential function of BUR1 is the phosphorylation of the C-terminal region (CTR)
of Spt5.[4][5] The Spt5 CTR consists of multiple repeats of a consensus sequence, and
phosphorylation of specific serine and threonine residues within these repeats by BUR1 is a
key regulatory event.[5] This phosphorylation event has a critical downstream consequence:
the recruitment of the Pafl complex to the elongating RNA Polymerase I1.[4][6]

The Pafl complex, consisting of Pafl, Ctr9, Rtf1, Leol, and Cdc73, acts as a scaffold that
travels with the elongating polymerase. Its recruitment is essential for orchestrating a cascade
of histone modifications that facilitate transcription through chromatin.
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BUR1-mediated phosphorylation of Spt5 is crucial for Paf1C recruitment to the elongation
complex.
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Regulation of Histone Modifications

The recruitment of the Pafl complex by BUR1-mediated Spt5 phosphorylation initiates a
cascade of histone modifications that are hallmarks of active transcription. The Pafl complex is
required for the monoubiquitination of histone H2B at lysine 123 (H2BK123ub) by the
Rad6/Brel ubiquitin ligase complex.[8] This H2B ubiquitination is, in turn, a prerequisite for the
trimethylation of histone H3 at lysine 4 (H3K4me3) by the Setl/COMPASS complex and at
lysine 36 (H3K36me3) by the Set2 methyltransferase.[1][7] These modifications serve to open
up the chromatin structure, making the DNA template more accessible to the elongating Pol Ii
and preventing the reassembly of repressive chromatin structures in the wake of the

polymerase.
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The BUR1-PaflC axis regulates a cascade of histone modifications essential for transcription.
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Phosphorylation of the RNA Polymerase Il CTD

In addition to Spt5, BUR1 also phosphorylates the C-terminal domain (CTD) of Rpbl, the
largest subunit of RNA Polymerase 11.[3][9] The CTD consists of multiple repeats of the
heptapeptide sequence YSPTSPS, and the phosphorylation status of the serines at positions 2
and 5 (Ser2 and Ser5) changes throughout the transcription cycle, creating a "CTD code" that
recruits various factors. While Kin28 (CDK?7) is the primary kinase for Ser5 phosphorylation
during initiation and Ctk1l (CDK12) is the major Ser2 kinase during elongation, BUR1
contributes to the overall phosphorylation landscape of the CTD.[10][11] Evidence suggests
that BUR1 can phosphorylate Ser2 of the CTD, and this activity may be particularly important in
the early stages of elongation to augment the function of Ctk1.[11]

Quantitative Data on BUR1 Function

The functional consequences of BUR1 activity have been quantified in numerous studies. The
following tables summarize key quantitative data from the literature.
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Experimental Protocols
Chromatin Immunoprecipitation followed by Sequencing
(ChiP-seq)

This protocol is used to identify the genome-wide localization of BUR1, its substrates, or the

histone modifications it regulates.
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A generalized workflow for a Chromatin Immunoprecipitation followed by Sequencing (ChIP-
seq) experiment.

Detailed Methodology:

e Cell Culture and Crosslinking: Grow yeast cells to mid-log phase (OD600 = 0.6-0.8). Add
formaldehyde to a final concentration of 1% and incubate for 15-20 minutes at room
temperature with gentle shaking to crosslink proteins to DNA. Quench the crosslinking
reaction by adding glycine to a final concentration of 125 mM and incubating for 5 minutes.

o Cell Lysis and Chromatin Shearing: Harvest cells by centrifugation, wash with ice-cold PBS,
and resuspend in lysis buffer. Lyse cells using glass beads and a bead beater. Shear
chromatin to an average size of 200-500 bp by sonication. Centrifuge to pellet cell debris and
collect the supernatant containing the sheared chromatin.

e Immunoprecipitation: Pre-clear the chromatin with protein A/G beads. Incubate a portion of
the chromatin with a specific antibody against the protein of interest (e.g., anti-Spt5-P, anti-
H3K36me3) overnight at 4°C. A mock IP with a non-specific IgG should be performed as a
negative control. Add protein A/G beads to capture the antibody-protein-DNA complexes.

o Washes: Wash the beads sequentially with low salt wash buffer, high salt wash buffer, LiCl
wash buffer, and TE buffer to remove non-specifically bound proteins and DNA.

o Elution and Reverse Crosslinking: Elute the protein-DNA complexes from the beads using an
elution buffer. Reverse the crosslinks by incubating at 65°C overnight with the addition of
NacCl.

o DNA Purification: Treat the samples with RNase A and Proteinase K to remove RNA and
protein, respectively. Purify the DNA using phenol-chloroform extraction or a commercial
DNA purification kit.

o Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA
according to the manufacturer's instructions (e.g., lllumina). This typically involves end-
repair, A-tailing, adapter ligation, and PCR amplification. Sequence the library on a high-
throughput sequencing platform.
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o Data Analysis: Align the sequencing reads to the reference genome. Use peak-calling
algorithms (e.g., MACS2) to identify regions of enrichment. Perform downstream analyses
such as differential binding analysis and motif discovery.

In Vitro Kinase Assay

This protocol is used to directly assess the kinase activity of BUR1 on a specific substrate.
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A typical workflow for an in vitro kinase assay using a radiolabeled ATP analog.

Detailed Methodology:

Protein Purification: Purify the BUR1/Bur2 kinase complex and the substrate protein (e.g.,
recombinant Spt5) from a suitable expression system (e.g., yeast, E. coli).

Kinase Reaction: In a microcentrifuge tube, combine the purified BUR1/Bur2 complex, the
substrate protein, and kinase buffer (typically containing HEPES, MgCI2, and DTT).

Reaction Initiation: Initiate the kinase reaction by adding a mixture of cold ATP and
[y-32P]ATP. The final ATP concentration should be optimized for the specific kinase-
substrate pair.

Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30 minutes).

Reaction Termination: Stop the reaction by adding SDS-PAGE sample buffer and heating the
sample at 95°C for 5 minutes.

SDS-PAGE and Autoradiography: Separate the proteins by SDS-PAGE. Dry the gel and
expose it to a phosphor screen or X-ray film to detect the radiolabeled, phosphorylated
substrate.

Quantification: Quantify the signal intensity of the phosphorylated substrate band using a
phosphorimager and appropriate software.

Implications for Drug Development

The central role of BUR1 in regulating transcription elongation makes it an attractive target for

therapeutic intervention, particularly in diseases characterized by aberrant gene expression,

such as cancer. The development of specific inhibitors of BUR1 could provide a means to

selectively modulate the transcription of genes that are critical for disease progression.

Potential therapeutic strategies targeting BUR1 could include:

Direct Kinase Inhibition: Small molecule inhibitors that target the ATP-binding pocket of
BUR1 could be developed to directly block its catalytic activity.
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 Disruption of Protein-Protein Interactions: Compounds that disrupt the interaction between
BUR1 and its cyclin Bur2, or between BUR1 and its substrates, could also serve as a means
of inhibiting its function.

The development of such inhibitors would require a deep understanding of the structure and
function of the BUR1-Bur2 complex and its interactions with its substrates. The experimental
protocols and quantitative data presented in this guide provide a foundation for such efforts.

Conclusion

The BUR1-Bur2 kinase complex is a master regulator of transcription elongation, exerting its
influence through a coordinated series of phosphorylation events that impact both the
transcription machinery and the chromatin template. By phosphorylating Spt5 and the Pol Il
CTD, BURL1 facilitates the recruitment of the Pafl complex, which in turn orchestrates a
cascade of histone modifications essential for productive elongation. This intricate network of
interactions ensures that transcription proceeds efficiently and is properly coupled to
downstream RNA processing events. A thorough understanding of the molecular mechanisms
of BUR1 action, supported by robust experimental methodologies and quantitative data, is
crucial for advancing our knowledge of transcription regulation and for the development of
novel therapeutic strategies that target this fundamental cellular process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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